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Compound of Interest

Compound Name:
5-Fluorothiophene-2-carboxylic

acid

CAS No.: 4377-58-6

Cat. No.: B1314584

Get Quote

5-Fluorothiophene-2-carboxylic acid is a halogenated heterocyclic compound that has

emerged as a significant building block for researchers in medicinal chemistry and drug

development. Its rigid thiophene core, combined with the unique electronic properties imparted

by the fluorine substituent, makes it a valuable scaffold for designing novel therapeutic agents.

The strategic incorporation of fluorine into drug candidates is a widely recognized strategy to

modulate key physicochemical and pharmacological properties, including metabolic stability,

lipophilicity, and binding affinity.

This guide, intended for chemists and drug development professionals, provides a

comprehensive overview of the chemical structure, electronic properties, synthesis, and

reactivity of 5-Fluorothiophene-2-carboxylic acid. We will delve into the causality behind

synthetic choices and provide field-proven insights into its application, particularly in the context

of amide bond formation, one of the most crucial reactions in pharmaceutical synthesis.[1][2]

Molecular Structure and Physicochemical
Properties
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Chemical Structure
The molecule consists of a five-membered aromatic thiophene ring, substituted at the C2

position with a carboxylic acid group and at the C5 position with a fluorine atom.

IUPAC Name: 5-fluorothiophene-2-carboxylic acid[3] CAS Number: 4377-58-6[3][4]

Canonical SMILES: C1=C(SC(=C1)F)C(=O)O[3]

Physicochemical Data
The key physicochemical properties of 5-Fluorothiophene-2-carboxylic acid are summarized

in the table below. These properties are crucial for understanding its behavior in reaction media

and biological systems.

Property Value Source(s)

Molecular Formula C₅H₃FO₂S [3]

Molecular Weight 146.14 g/mol [3]

Appearance Off-white to yellow solid [4]

Melting Point 139-142 °C [4][5]

Boiling Point (Predicted) 271.2 ± 20.0 °C [4]

pKa (Predicted) 3.52 ± 0.10 [4]

LogP (Predicted) 1.5854 [6]

Electronic Structure and Bonding Analysis
The reactivity and utility of 5-Fluorothiophene-2-carboxylic acid are governed by the

interplay of electronic effects from its functional groups on the aromatic thiophene ring.

Aromaticity of the Thiophene Core
The thiophene ring is an electron-rich aromatic system.[7] The sulfur atom participates in the π-

conjugated system by donating a lone pair of electrons, which contributes to the ring's aromatic

character and influences its susceptibility to electrophilic substitution.
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Influence of Substituents
The fluorine and carboxylic acid groups significantly modulate the electronic landscape of the

thiophene ring:

Fluorine Atom: As the most electronegative element, fluorine exerts a powerful -I (negative

inductive) effect, withdrawing electron density from the ring through the sigma bond. This

effect generally deactivates the ring towards electrophilic attack. However, fluorine also

possesses lone pairs that can be donated into the ring's π-system, resulting in a +M (positive

mesomeric) effect.[8] For fluorine, the inductive effect typically dominates, influencing the

overall electron density distribution.[8]

Carboxylic Acid Group: The carboxyl group is strongly electron-withdrawing via both

inductive (-I) and mesomeric (-M) effects, further deactivating the ring.

This combination of effects makes the C3 and C4 positions of the ring electron-deficient and

influences the acidity of the carboxylic proton and the reactivity of the molecule in nucleophilic

substitution reactions.

Caption: Electronic effects on the thiophene ring.

Synthesis and Purification
An efficient and safe synthesis of 5-Fluorothiophene-2-carboxylic acid is critical for its

accessibility. Older methods often employed perchloryl fluoride, a reagent known for its

explosive hazards.[5] A superior, modern approach avoids this danger by introducing fluorine

via a nucleophilic aromatic substitution (fluorodenitration) reaction, followed by hydrolysis.[5][9]

Synthetic Strategy: Fluorodenitration and Hydrolysis
The preferred two-step synthesis starts from the commercially available 5-nitrothiophene-2-

carbonitrile.[5]

Step 1: Fluorodenitration. The nitro group is displaced by fluoride using potassium fluoride

(KF) in a high-boiling polar aprotic solvent like sulfolane. This reaction is catalyzed by a

phase-transfer catalyst such as tetraphenylphosphonium bromide.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6645421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645421/
https://www.benchchem.com/product/b1314584/docs?utm_src=pdf-body#introduction-a-key-heterocyclic-building-block-in-modern-medicinal-chemistry
https://www.tandfonline.com/doi/pdf/10.1080/00397910008087280
https://www.tandfonline.com/doi/pdf/10.1080/00397910008087280
https://www.tandfonline.com/doi/abs/10.1080/00397910008087280
https://www.tandfonline.com/doi/pdf/10.1080/00397910008087280
https://www.tandfonline.com/doi/pdf/10.1080/00397910008087280
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Nitrile Hydrolysis. The resulting 5-fluorothiophene-2-carbonitrile is hydrolyzed to the

carboxylic acid under basic conditions (e.g., aqueous NaOH), followed by acidic workup.[4]

[5]

This route is advantageous due to its high overall yield (around 62%) and avoidance of

hazardous reagents.[5][9]

Detailed Experimental Protocol
Protocol adapted from Chambers and Marfat (2000).[5]

Step 1: Synthesis of 5-Fluorothiophene-2-carbonitrile

To a mixture of 5-nitrothiophene-2-carbonitrile (10.0 g, 64.9 mmol), spray-dried potassium

fluoride (18.9 g, 323.6 mmol), and tetraphenylphosphonium bromide (2.5 g, 6.0 mmol) in

sulfolane (200 ml), add phthaloyl dichloride (9.5 ml, 66.0 mmol).

Heat the reaction mixture to 180°C for 2 hours.

After cooling, pour the mixture into water and extract with diethyl ether.

Wash the combined organic extracts successively with 1N NaOH, water, and brine.

Dry the organic layer over magnesium sulfate (MgSO₄), filter, and concentrate under

reduced pressure to yield 5-fluorothiophene-2-carbonitrile as a light oil.

Step 2: Synthesis of 5-Fluorothiophene-2-carboxylic acid

Reflux a biphasic mixture of 5-fluorothiophene-2-carbonitrile (1.5 g, 11.8 mmol) and 1.0 N

aqueous NaOH (25 ml, 24.8 mmol) for 3 hours.

Cool the mixture, pour it into water, and wash with diethyl ether to remove any unreacted

starting material.

Acidify the aqueous layer to pH 1 using 1N HCl.

Extract the acidified aqueous layer with methylene chloride.
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Wash the combined organic extracts with water and brine, then dry over MgSO₄.

Concentrate the solution in vacuo to yield 5-Fluorothiophene-2-carboxylic acid as a white

solid. Trituration with hexane can be used for further purification.[5]

Start Materials:
5-nitrothiophene-2-carbonitrile,

KF, Ph4PBr, Sulfolane

Fluorodenitration
Heat to 180°C, 2h

Aqueous Workup
Extraction with Et2O
Washing & Drying

Intermediate:
5-fluorothiophene-2-carbonitrile

Nitrile Hydrolysis
1N NaOH (aq), Reflux, 3h

Acidic Workup (HCl)
Extraction with CH2Cl2
Drying & Concentration

Final Product:
5-Fluorothiophene-2-carboxylic acid

 

Start Materials:
5-Fluorothiophene-2-carboxylic acid,

Amine (R-NH2), HATU, DIPEA, Solvent (DMF)

Amide Coupling
0°C to RT, 2-16h

Aqueous Workup
Extraction & Washing

Purification
Silica Gel Chromatography

Final Product:
Amide Derivative
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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